Cas no 16381-45-6 (3,5-Dimethyl-1H-indole-2-carboxylic acid)

• Product Name: 3,5-Dimethyl-1H-indole-2-carboxylic acid
• CAS No: 16381-45-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD05864521
• CID: 98600
• PubChem ID: 3157472
• Update Time: 2025-04-18

3,5-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 3,5-dimethyl-
• 3,5-dimethyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
• 3,5-dimethylindole-2-carboxylic acid
• CHEMBRDG-BB 4004390
• TIMTEC-BB SBB010795
• DTXSID90390129
• AKOS000266240
• GBZZEXCOEXFISD-UHFFFAOYSA-N
• LS-02879
• CS-0105027
• FT-0718504
• MFCD05864521
• EN300-103388
• 16381-45-6
• 1-Boc-3-amniopiperidine
• Z1198166199
• SB15194
• SCHEMBL2816058
• 1H-Indole-2-carboxylic acid, 3,5-dimethyl-
• G82026
• ALBB-007749
• DB-028607
• STK504761

• MDL： MFCD05864521
• Inchi： 1S/C11H11NO2/c1-6-3-4-9-8(5-6)7(2)10(12-9)11(13)14/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： GBZZEXCOEXFISD-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C2C=C(C)C=CC=2N1)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 413.2±40.0 °C at 760 mmHg
• Flash Point: 203.7±27.3 °C
• Refractive Index: 1.673
• PSA: 53.09000
• LogP: 2.48290
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,5-Dimethyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives